Cas no 38870-03-0 (5-(2-sulfanylethyl)imidazolidine-2,4-dione)

5-(2-sulfanylethyl)imidazolidine-2,4-dione structure

38870-03-0 structure

Product name:5-(2-sulfanylethyl)imidazolidine-2,4-dione

CAS No:38870-03-0

MF:C₅H₈N₂O₂S

MW:160.194

CID:2859135

PubChem ID:16228352

5-(2-sulfanylethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 5-(2-sulfanylethyl)imidazolidine-2,4-dione
- CS-0250606
- Z228588820
- AKOS030740194
- EN300-51544
- 5-(2-MERCAPTOETHYL)IMIDAZOLIDINE-2,4-DIONE
- NBA87003
- 38870-03-0
- SCHEMBL5188482
- Inchi： InChI=1S/C5H8N2O2S/c8-4-3(1-2-10)6-5(9)7-4/h3,10H,1-2H2,(H2,6,7,8,9)
- InChI Key： YOASRCFWDKGPII-UHFFFAOYSA-N

Computed Properties

Exact Mass: 160.03064868Da
Monoisotopic Mass: 160.03064868Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.2Å²
XLogP3: -0.4

5-(2-sulfanylethyl)imidazolidine-2,4-dione PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-51544-0.5g	5-(2-sulfanylethyl)imidazolidine-2,4-dione	38870-03-0	95%	0.5g	$271.0	2023-02-10
Enamine	EN300-51544-10.0g	5-(2-sulfanylethyl)imidazolidine-2,4-dione	38870-03-0	95%	10.0g	$1593.0	2023-02-10
Enamine	EN300-51544-2.5g	5-(2-sulfanylethyl)imidazolidine-2,4-dione	38870-03-0	95%	2.5g	$726.0	2023-02-10
TRC	B536720-25mg	5-(2-sulfanylethyl)imidazolidine-2,4-dione	38870-03-0		25mg	$ 50.00	2022-06-07
Enamine	EN300-51544-0.05g	5-(2-sulfanylethyl)imidazolidine-2,4-dione	38870-03-0	95%	0.05g	$66.0	2023-02-10
Enamine	EN300-51544-0.1g	5-(2-sulfanylethyl)imidazolidine-2,4-dione	38870-03-0	95%	0.1g	$98.0	2023-02-10
Aaron	AR019X2C-10g	5-(2-sulfanylethyl)imidazolidine-2,4-dione	38870-03-0	95%	10g	$2216.00	2023-12-15
Aaron	AR019X2C-5g	5-(2-sulfanylethyl)imidazolidine-2,4-dione	38870-03-0	95%	5g	$1504.00	2023-12-15
1PlusChem	1P019WU0-1g	5-(2-sulfanylethyl)imidazolidine-2,4-dione	38870-03-0	95%	1g	$521.00	2024-05-03
1PlusChem	1P019WU0-500mg	5-(2-sulfanylethyl)imidazolidine-2,4-dione	38870-03-0	95%	500mg	$386.00	2024-05-03

5-(2-sulfanylethyl)imidazolidine-2,4-dione Related Literature

1. Capillary electrochromatography with monolithic-silica columns. II. Preparation of amphiphilic silica monoliths having surface-bound cationic octadecyl moieties and their chromatographic characterization and application to the separation of proteins and other neutral and charged species

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3. Bridged nucleic acid conjugates at 6′-thiol: synthesis, hybridization properties and nuclease resistances†

Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
4. Characterizing serum metabolic alterations of Alzheimer's disease and intervention of Shengmai-San by ultra-performance liquid chromatography/electrospray ionization quadruple time-of-flight mass spectrometry†

Shengwen Lu,Ying Han,Hang Chu,Ling Kong,Aihua Zhang,Guangli Yan,Hui Sun,Ping Wang,Xijun Wang Food Funct., 2017,8, 1660-1671
5. Changing relations between proteins and osmolytes: a choice of nature

Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
6. Calculation of first-order one-electron properties using the coupled-cluster approximate triples model CC3

Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
7. Caging and solvent effects on the tautomeric equilibrium of 3-pyridone/3-hydroxypyridine in the ground state: a study in cyclodextrins and binary solvents

Osama K. Abou-Zied,Othman I. K. Al-Shihi Phys. Chem. Chem. Phys., 2009,11, 5377-5383
8. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†

Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
9. Can the solid state structures of the dihalogen adducts R3EX2 (E = P, As; R = alkyl, aryl; X = Br, I) with the molecular spoke geometry be considered good mimics of the gold(i) systems [(R3E)AuX] (E = As, P; R = alkyl, aryl; X = Cl, Br, I)?†

Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
10. Borohydrides: from sheet to framework topologies†

P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733

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